Cas no 2639459-62-2 (ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate)

Ethyl 5-((3-amino-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylate is a heterocyclic compound featuring a thiophene core functionalized with an ester group at the 2-position and a 3-aminopyrazole moiety at the 5-position via a methylene linker. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both amino and ester functionalities allows for further derivatization, enabling the synthesis of diverse heterocyclic scaffolds. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep reactions. The compound is particularly valuable in medicinal chemistry for designing biologically active molecules targeting pyrazole- and thiophene-dependent pathways.
ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate structure
2639459-62-2 structure
Product Name:ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate
CAS No:2639459-62-2
MF:C11H13N3O2S
MW:251.304820775986
CID:5666577
PubChem ID:165903225
Update Time:2025-06-14

ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27724447
    • 2639459-62-2
    • ethyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate
    • ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate
    • Inchi: 1S/C11H13N3O2S/c1-2-16-11(15)9-4-3-8(17-9)7-14-6-5-10(12)13-14/h3-6H,2,7H2,1H3,(H2,12,13)
    • InChI Key: OSGGBWSJANBKLX-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=CC=C1CN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 251.07284784g/mol
  • Monoisotopic Mass: 251.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.4Ų

ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate Pricemore >>

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Additional information on ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate

Comprehensive Overview of Ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate (CAS No. 2639459-62-2)

The compound ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate (CAS No. 2639459-62-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and material science. The thiophene and pyrazole moieties in its structure contribute to its versatility, making it a valuable building block for designing novel compounds with targeted properties.

In recent years, the demand for heterocyclic compounds like ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate has surged due to their role in developing small-molecule inhibitors and biologically active agents. This compound's CAS number 2639459-62-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its amino-functionalized pyrazole group enables selective modifications, which are crucial for optimizing pharmacokinetic properties in drug candidates. Additionally, the ethyl carboxylate moiety enhances solubility, a key factor in formulation development.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex intermediates like ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate. Environmental concerns and regulatory pressures have driven innovations in green chemistry, with researchers focusing on catalytic processes and solvent-free reactions. This aligns with the broader industry shift toward eco-friendly manufacturing, a subject frequently queried in search engines. The compound's synthetic pathways are also a point of interest, as optimizing yield and purity remains a challenge for large-scale production.

Another area of interest is the compound's potential in medicinal chemistry. The pyrazole-thiophene hybrid structure is known to exhibit diverse biological activities, including anti-inflammatory and antimicrobial effects. These properties make CAS 2639459-62-2 a candidate for further investigation in therapeutic applications. Searches related to drug discovery intermediates and structure-activity relationships often highlight such compounds, underscoring their importance in modern research.

From a commercial perspective, ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate is listed in specialized catalogs as a high-value chemical. Suppliers and contract research organizations (CROs) frequently update their databases with its availability, purity grades, and pricing, responding to the needs of global clients. The compound's custom synthesis options are also a popular search term, reflecting the demand for tailored solutions in R&D.

In summary, ethyl 5-(3-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate (CAS No. 2639459-62-2) represents a fascinating intersection of chemistry and innovation. Its structural features, coupled with its applicability in cutting-edge research, ensure its continued prominence in scientific and industrial discussions. As advancements in molecular design and synthetic methodologies evolve, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and materials science.

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